Cas no 2092490-89-4 (1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2092490-89-4
• MF: C₁₀H₉FN₂O₂S
• MW: 240.254064321518
• CID: 5723119
• PubChem ID: 121211053
• Update Time: 2025-08-04

1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F2198-0881
• 2-(2-fluoroethyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
• 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• AKOS026721152
• starbld0031408
• 2092490-89-4
• 1H-Pyrazole-5-carboxylic acid, 1-(2-fluoroethyl)-3-(2-thienyl)-

• Inchi： 1S/C10H9FN2O2S/c11-3-4-13-8(10(14)15)6-7(12-13)9-2-1-5-16-9/h1-2,5-6H,3-4H2,(H,14,15)
• InChI Key： VCRDDIRWGZSUMY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)O)N(CCF)N=1

Computed Properties

• Exact Mass: 240.03687687g/mol
• Monoisotopic Mass: 240.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 448.0±45.0 °C(Predicted)
• pka: 3.34±0.36(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2092490-89-4)

1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2092490-89-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug design. The presence of a fluoroethyl side chain and a thiophen-2-yl substituent introduces unique electronic and steric properties, making it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid consists of a central pyrazole ring, which is flanked by the aforementioned substituents. The fluoroethyl group, characterized by its fluorine atom, contributes to the compound's lipophilicity and metabolic stability, while the thiophen-2-yl moiety enhances its binding affinity to biological targets. This dual functionality has positioned the compound as a key intermediate in the synthesis of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The introduction of fluorine atoms into these structures has further amplified their potential, as fluorine can influence both pharmacokinetic and pharmacodynamic properties. For instance, fluorinated pyrazoles have demonstrated enhanced binding affinity and reduced metabolic degradation, making them attractive for drug development.

One of the most compelling aspects of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is its versatility in medicinal chemistry. The compound serves as a versatile scaffold for designing molecules with tailored biological activities. Researchers have leveraged its structure to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The fluoroethyl group, in particular, has been shown to enhance the binding affinity of small molecules to their targets by improving hydrophobic interactions.

The thiophen-2-yl substituent adds another layer of complexity to the compound's interactions with biological systems. Thiophene derivatives are well-known for their ability to modulate neurotransmitter receptors and ion channels, making them valuable in the treatment of neurological disorders. By incorporating this moiety into 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid, researchers aim to exploit these properties for therapeutic benefit. This combination of structural features has led to several promising candidates entering preclinical development pipelines.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize molecular structures with remarkable precision. These tools have been instrumental in identifying lead compounds that exhibit high efficacy and low toxicity profiles. As a result, there is growing optimism that compounds derived from this scaffold will soon make their way into clinical trials.

The synthesis of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the desired molecular framework efficiently. These advancements are critical for ensuring that sufficient quantities of the compound are available for both preclinical studies and potential future commercialization.

One area where this compound shows particular promise is in the treatment of cancer. Kinase inhibitors are among the most successful classes of anticancer drugs, and pyrazole derivatives have emerged as potent tools in this context. The ability of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid to modulate kinase activity has led to several preclinical studies exploring its efficacy against various cancer types. Early results suggest that it may inhibit proliferation by interfering with critical signaling pathways involved in tumor growth.

Another significant application lies in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiophen-2-yl moiety has been shown to interact with neurotransmitter receptors, potentially offering therapeutic benefits by modulating neuronal activity. While more research is needed to fully understand its mechanisms of action, preliminary data indicate that compounds derived from this scaffold may slow disease progression by enhancing synaptic function or reducing oxidative stress.

The pharmaceutical industry continues to invest heavily in developing novel therapeutics based on heterocyclic compounds like 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid. This interest stems from their diverse biological activities and favorable pharmacokinetic profiles when compared to traditional small-molecule drugs. As research progresses, it is expected that more derivatives will be synthesized and tested for their potential therapeutic applications.

In conclusion, 1-(2-fluoroethyl)-3-(thiophen - 2 - yl) - 1 H - pyrazole - 5 - carboxylic acid (CAS No. 2092490 - 89 - 4) represents a significant advancement in medicinal chemistry with far-reaching implications for drug discovery and development. Its unique structural features make it an attractive scaffold for designing molecules with targeted biological activities. As research continues, it is likely that this compound and its derivatives will play an increasingly important role in addressing some of medicine's most pressing challenges.